Cas no 63693-65-2 (4-(propan-2-yl)phenylhydrazine)

• Product Name: 4-(propan-2-yl)phenylhydrazine
• CAS No: 63693-65-2
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD00052689
• CID: 502227
• PubChem ID: 2733249
• Update Time: 2025-04-19

4-(propan-2-yl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ISOPROPYLPHENYL)HYDRAZINE
• (4-Isopropylphenyl)hydrazine
• Hydrazine,[4-(1-methylethyl)phenyl]-
• (4-propan-2-ylphenyl)hydrazine
• [4-(Propan-2-yl)phenyl]hydrazine
• AKOS000157881
• 4-isopropylphenyl hydrazine
• ZYATZFJUOXJFPY-UHFFFAOYSA-N
• FT-0605737
• MFCD00052689
• SCHEMBL8465
• CS-D0049
• 4-isopropylphenylhydrazine
• 1-(4-Isopropylphenyl) hydrazine
• BB 0249800
• AS-41998
• N-(4-Isopropylphenyl)hydrazine
• A834474
• DTXSID20369808
• F2121-0404
• (4-isopropyl-phenyl)-hydrazine
• Hydrazine, [4-(1-methylethyl)phenyl]-
• EN300-249289
• 63693-65-2
• ALBB-006282
• STK501158
• DB-054523
• BBL022205
• 4-(propan-2-yl)phenylhydrazine

• MDL： MFCD00052689
• Inchi： 1S/C9H14N2/c1-7(2)8-3-5-9(11-10)6-4-8/h3-7,11H,10H2,1-2H3
• InChI Key： ZYATZFJUOXJFPY-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Melting Point: 66-69°C
• PSA: 38.05000
• LogP: 2.86890

4-(propan-2-yl)phenylhydrazine Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22